Cas no 683230-77-5 (N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide)

• Product Name: N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide
• CAS No: 683230-77-5
• MF: C₁₃H₉BrN₄O₇
• MW: 413.137161970139
• CID: 6291573
• PubChem ID: 9669753
• Update Time: 2025-05-22

N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide
• AKOS016025900
• N'-[(1E)-(5-BROMOFURAN-2-YL)METHYLIDENE]-4-METHOXY-3,5-DINITROBENZOHYDRAZIDE
• (E)-N'-((5-bromofuran-2-yl)methylene)-4-methoxy-3,5-dinitrobenzohydrazide
• 683230-77-5
• SR-01000010357
• F1100-0536
• N-[(E)-(5-bromofuran-2-yl)methylideneamino]-4-methoxy-3,5-dinitrobenzamide
• SR-01000010357-1

• Inchi： 1S/C13H9BrN4O7/c1-24-12-9(17(20)21)4-7(5-10(12)18(22)23)13(19)16-15-6-8-2-3-11(14)25-8/h2-6H,1H3,(H,16,19)/b15-6+
• InChI Key： AIXNSEFUDSUDSW-GIDUJCDVSA-N
• SMILES： BrC1=CC=C(/C=N/NC(C2C=C(C(=C(C=2)[N+](=O)[O-])OC)[N+](=O)[O-])=O)O1

Computed Properties

• Exact Mass: 411.96546g/mol
• Monoisotopic Mass: 411.96546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide

Recent Advances in the Study of N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide (CAS: 683230-77-5)

The compound N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide (CAS: 683230-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This hydrazide derivative, characterized by a bromofuran moiety and nitrobenzene ring, exhibits promising biological activities, particularly in the context of antimicrobial and anticancer research. Recent studies have explored its synthesis, mechanism of action, and pharmacological properties, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's antimicrobial efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. Molecular docking simulations further revealed strong interactions with bacterial DNA gyrase, suggesting a potential dual mechanism of action.

In addition to its antimicrobial properties, recent research has highlighted the compound's anticancer potential. A 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters reported that N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide induces apoptosis in human breast cancer (MCF-7) and lung cancer (A549) cell lines. The study identified the nitro groups and bromofuran moiety as critical for its pro-apoptotic effects, which were mediated through the activation of caspase-3 and PARP cleavage. Notably, the compound showed selective cytotoxicity toward cancer cells while sparing normal fibroblasts, indicating a favorable therapeutic window.

The synthesis and structural optimization of N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide have also been a focus of recent work. A 2023 paper in Tetrahedron detailed a scalable, high-yield synthesis route using a condensation reaction between 5-bromofuran-2-carbaldehyde and 4-methoxy-3,5-dinitrobenzohydrazide. The authors emphasized the importance of solvent choice (e.g., ethanol vs. DMF) in controlling reaction kinetics and purity. Subsequent SAR studies revealed that modifications to the methoxy or nitro groups significantly alter bioactivity, providing a roadmap for future derivatization efforts.

Despite these advances, challenges remain in the development of N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide as a therapeutic agent. Pharmacokinetic studies in rodent models (2024, European Journal of Pharmaceutical Sciences) indicated moderate oral bioavailability (~40%) and rapid hepatic metabolism, necessitating formulation improvements or structural tweaks to enhance stability. Additionally, the compound's potential off-target effects on human gut microbiota warrant further investigation given its antimicrobial properties.

In conclusion, N'-(1E)-(5-bromofuran-2-yl)methylidene-4-methoxy-3,5-dinitrobenzohydrazide represents a multifaceted scaffold with demonstrated antimicrobial and anticancer activities. Ongoing research aims to address its pharmacokinetic limitations while exploring novel applications, such as its recently reported anti-inflammatory effects in macrophage models. As structural biology tools and synthetic methodologies advance, this compound may serve as a springboard for the development of next-generation therapeutics in infectious diseases and oncology.